Cas no 1341200-52-9 (5-Chloro-2-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-4-N-(2-pyrrolidin-1-ylsulfonylphenyl)pyrimidine-2,4-diamine)

• Product Name: 5-Chloro-2-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-4-N-(2-pyrrolidin-1-ylsulfonylphenyl)pyrimidine-2,4-diamine
• CAS No: 1341200-52-9
• MF: C₂₆H₃₂ClN₇O₂S
• MW: 542.095982551575
• CID: 2107758
• Update Time: 2023-08-03

5-Chloro-2-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-4-N-(2-pyrrolidin-1-ylsulfonylphenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N2-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-N4-(2-(pyrrolidin-1-ylsulfonyl)phenyl)pyrimidine-2,4-diamine
• VEBSKSLIQGSHRV-UHFFFAOYSA-N
• BDBM50382414
• 5-Chloro-2-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-4-N-(2-pyrrolidin-1-ylsulfonylphenyl)pyrimid
• 5-Chloro-2-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-4-N-(2-pyrrolidin-1-ylsulfonylphenyl)pyrimidine-2,4-diamine

• Inchi： 1S/C26H32ClN7O2S/c1-32-14-16-33(17-15-32)19-20-8-10-21(11-9-20)29-26-28-18-22(27)25(31-26)30-23-6-2-3-7-24(23)37(35,36)34-12-4-5-13-34/h2-3,6-11,18H,4-5,12-17,19H2,1H3,(H2,28,29,30,31)
• InChI Key： VEBSKSLIQGSHRV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1NC1=CC=CC=C1S(N1CCCC1)(=O)=O)NC1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 808
• Topological Polar Surface Area: 102